Cas no 82596-30-3 (Anhydro Dihydro Artemisinin)

Anhydro Dihydro Artemisinin structure

Product Name:Anhydro Dihydro Artemisinin

CAS No:82596-30-3

MF:C₁₅H₂₂O₄

MW:266.332785129547

CID:839668

Update Time:2024-10-27

Anhydro Dihydro Artemisinin Chemical and Physical Properties

Names and Identifiers

- Anhydrodihydroartemisinin
- 9,10-ANHYDROARTEMISININ
- 4,3-j]-1,2-benzodioxepin
- 9,10-Anhydrodehydroartemisinin
- Anhydrodihydroartemisnin
- (3R,5aS,6R,8aS,12R,12aR)-3,4,5,5a,6,7,8,8a-Octahydro-3,6,9-trimethyl-3,12-epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin (ACI)
- 3,12-Epoxy-12H-pyrano[4,3-j]-1,2-benzodioxepin, 3,4,5,5a,6,7,8,8a-octahydro-3,6,9-trimethyl-, [3R-(3α,5aβ,6β,8aβ,12β,12aR*)]- (ZCI)
- (+)-9,10-Anhydrodehydroartemisinin
- 9,10-Anhydro-10-deoxoartemisinin
- Dehydration dihydroartemisinin
- Anhydro Dihydro Artemisinin
- Inchi： 1S/C15H22O4/c1-9-4-5-11-10(2)8-16-13-15(11)12(9)6-7-14(3,17-13)18-19-15/h8-9,11-13H,4-7H2,1-3H3/t9-,11+,12+,13-,14-,15+/m1/s1
- InChI Key： UKXCIQFCSITOCY-VLDCTWHGSA-N
- SMILES： C[C@@H]1CC[C@@H]2[C@]34OO[C@@](CC[C@@H]13)(C)O[C@H]4OC=C2C

Computed Properties

Exact Mass: 266.15200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 0

Experimental Properties

PSA: 36.92000
LogP: 3.13600

Anhydro Dihydro Artemisinin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A637875-25mg	Anhydro Dihydro Artemisinin	82596-30-3	25mg	$ 110.00	2023-04-19
TRC	A637875-50mg	Anhydro Dihydro Artemisinin	82596-30-3	50mg	$ 164.00	2023-04-19
TRC	A637875-100mg	Anhydro Dihydro Artemisinin	82596-30-3	100mg	$ 228.00	2023-04-19
TRC	A637875-250mg	Anhydro Dihydro Artemisinin	82596-30-3	250mg	$ 534.00	2023-04-19
TRC	A637875-500mg	Anhydro Dihydro Artemisinin	82596-30-3	500mg	$ 833.00	2023-04-19
TRC	A637875-1g	Anhydro Dihydro Artemisinin	82596-30-3	1g	$ 1407.00	2023-04-19
SHENG KE LU SI SHENG WU JI SHU	sc-481027-100 mg	Anhydro Dihydro Artemisinin,	82596-30-3	100MG	￥2,858.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-481027-100mg	Anhydro Dihydro Artemisinin,	82596-30-3	100mg	￥2858.00	2023-09-05
A2B Chem LLC	AH52954-25mg	anhydrodihydroartemisinin	82596-30-3	25mg	$228.00	2024-04-19
A2B Chem LLC	AH52954-50mg	anhydrodihydroartemisinin	82596-30-3	50mg	$280.00	2024-04-19

Anhydro Dihydro Artemisinin Production Method

Production Method 1

131175-87-6

82596-30-3

Reaction Conditions

1.1 Reagents: Triethylamine , Sulfamoyl chloride Solvents: Dichloromethane ; 1 h, 40 °C

Reference

Transition-Metal-Catalyzed Group Transfer Reactions for Selective C-H Bond Functionalization of Artemisinin

Liu, Yungen; et al, Organic Letters, 2007, 9(21), 4107-4110

Production Method 2

71939-50-9

82596-30-3

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether ; 10 min, 0 °C; 24 - 48 h, 0 °C → rt

Reference

Synthesis and biological evaluation of a series of non-hemiacetal ester derivatives of artemisinin

Zuma, Nonkululeko H.; et al, European Journal of Medicinal Chemistry, 2016, 122, 635-646

Production Method 3

82596-30-3

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Dichloromethane ; overnight, rt

Reference

Synthesis and Cytotoxicity Studies of Artemisinin Derivatives Containing Lipophilic Alkyl Carbon Chains

Liu, Yungen; et al, Organic Letters, 2005, 7(8), 1561-1564

Production Method 4

82596-30-3

Reaction Conditions

1.1 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene

Reference

Radical initiated reactions of artemisinin derivatives

Venugopalan, Bindumadhavan; et al, Journal of the Chemical Society, 1996, (10), 1015-1020

Production Method 5

98672-75-4

82596-30-3

Reaction Conditions

1.1 Reagents: Allyltrimethylsilane Solvents: Dichloromethane

Reference

Synthesis and Antimalarial Activities of 12β-Allyldeoxoartemisinin and Its Derivatives

Pu, Yu Ming; et al, Journal of Medicinal Chemistry, 1995, 38(4), 613-16

Production Method 6

63968-64-9

98-88-4

82596-30-3

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 0 °C
1.2 Reagents: Pyridine , 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; rt
2.1 Reagents: Zinc chloride Solvents: Dichloromethane ; overnight, rt

Reference

Synthesis and Cytotoxicity Studies of Artemisinin Derivatives Containing Lipophilic Alkyl Carbon Chains

Liu, Yungen; et al, Organic Letters, 2005, 7(8), 1561-1564

Production Method 7

131175-87-6

96-54-8

82596-30-3

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 10 min, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 20 min, -50 °C

Reference

Modular Synthesis and in Vitro and in Vivo Antimalarial Assessment of C-10 Pyrrole Mannich Base Derivatives of Artemisinin

Pacorel, Benedicte; et al, Journal of Medicinal Chemistry, 2010, 53(2), 633-640

Production Method 8

131175-87-6

82596-30-3

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Diethyl ether , Dichloromethane ; 2 h, 10 °C

Reference

Photochemistry and ozonolysis of 12-deoxoartemisinin derivatives

Tran, Duc Quan; et al, Tap Chi Hoa Hoc, 2009, 47(2), 247-251

Production Method 9

71939-50-9

81496-81-3

82596-30-3

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Diethyl ether

Reference

Antimalarial activity of new water-soluble dihydroartemisinin derivatives. 2. Stereospecificity of the ether side chain

Lin, Ai Jeng; et al, Journal of Medicinal Chemistry, 1989, 32(6), 1249-52

Production Method 10

82596-30-3

Reaction Conditions

1.1 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene

Reference

Radical initiated reactions of artemisinin derivatives

Venugopalan, Bindumadhavan; et al, Journal of the Chemical Society, 1996, (10), 1015-1020

Production Method 11

82596-30-3

Reaction Conditions

1.1 Reagents: Azobisisobutyronitrile , Tributylstannane Solvents: Toluene

Reference

Radical initiated reactions of artemisinin derivatives

Venugopalan, Bindumadhavan; et al, Journal of the Chemical Society, 1996, (10), 1015-1020

Production Method 12

119241-68-8

82596-30-3

Reaction Conditions

1.1 Catalysts: Sodium tetrafluoroborate , Sodium borohydride
2.1 Reagents: Phosphoric acid Catalysts: Dicyclohexylcarbodiimide

Reference

Conversion of artemisinin to artemisitene

El-Feraly, Farouk S.; et al, Journal of Natural Products, 1990, 53(1), 66-71

Production Method 13

82596-30-3

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Dichloromethane
1.2 -

Reference

A simple synthesis of C-10 substituted deoxoartemisinin and 9-epi-deoxoartemisinin with various organozinc reagents

Lee, Seokjoon; et al, Tetrahedron Letters, 2002, 43(16), 2891-2894

Production Method 14

82596-30-3

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Dichloromethane
1.2 -

Reference

A simple synthesis of C-10 substituted deoxoartemisinin and 9-epi-deoxoartemisinin with various organozinc reagents

Lee, Seokjoon; et al, Tetrahedron Letters, 2002, 43(16), 2891-2894

Production Method 15

1730-25-2

82596-30-3

142893-80-9

Reaction Conditions

1.1 Reagents: Zinc chloride Solvents: Dichloromethane
1.2 -

Reference

A simple synthesis of C-10 substituted deoxoartemisinin and 9-epi-deoxoartemisinin with various organozinc reagents

Lee, Seokjoon; et al, Tetrahedron Letters, 2002, 43(16), 2891-2894

Production Method 16

131175-87-6

82596-30-3

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 1 h, -50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water

Reference

Modular Synthesis and in Vitro and in Vivo Antimalarial Assessment of C-10 Pyrrole Mannich Base Derivatives of Artemisinin

Pacorel, Benedicte; et al, Journal of Medicinal Chemistry, 2010, 53(2), 633-640

Production Method 17

75887-51-3

82596-30-3

Reaction Conditions

1.1 Catalysts: Boron trifluoride etherate Solvents: Dichloromethane ; 30 min, -50 °C

Reference

Modular Synthesis and in Vitro and in Vivo Antimalarial Assessment of C-10 Pyrrole Mannich Base Derivatives of Artemisinin

Pacorel, Benedicte; et al, Journal of Medicinal Chemistry, 2010, 53(2), 633-640

Anhydro Dihydro Artemisinin Raw materials

Anhydro Dihydro Artemisinin Preparation Products

Anhydro Dihydro Artemisinin Related Literature

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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Related Categories

Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Artemisinins

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